Cas no 64359-42-8 (Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-)
64359-42-8 structure
Product Name:Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-
CAS No:64359-42-8
MF:C14H11FO2S
MW:262.299346208572
CID:1678391
Update Time:2024-09-03
Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-
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- Inchi: 1S/C14H11FO2S/c1-9-6-7-10(8-12(9)15)18-13-5-3-2-4-11(13)14(16)17/h2-8H,1H3,(H,16,17)
- InChI Key: IMLDPKONSQHLQW-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1SC1=CC=C(C)C(F)=C1
Computed Properties
- Exact Mass: 262.04643
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 190-191 °C(Solv: ethanol (64-17-5))
- Boiling Point: 402.9±40.0 °C(Predicted)
- PSA: 37.3
- pka: 3.39±0.36(Predicted)
Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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